2-pyridin-3-yl-7-L-tyrosyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-2-pyridin-3-yl-3,5,6,8-tetrahydropyrido[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C21H21N5O3/c22-17(10-13-3-5-15(27)6-4-13)21(29)26-9-7-16-18(12-26)24-19(25-20(16)28)14-2-1-8-23-11-14/h1-6,8,11,17,27H,7,9-10,12,22H2,(H,24,25,28)/t17-/m0/s1
• InChI Key: BCZGLYAJQBSIAT-KRWDZBQOSA-N
• Canonical SMILES: C1CN(CC2=C1C(=O)NC(=N2)C3=CN=CC=C3)C(=O)C(CC4=CC=C(C=C4)O)N
• Isomeric SMILES: C1CN(CC2=C1C(=O)NC(=N2)C3=CN=CC=C3)C(=O)[C@H](CC4=CC=C(C=C4)O)N
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

2-pyridin-3-yl-7-L-tyrosyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound has been studied extensively for its unique properties and potential use in treating various diseases.

Mechanism of Action

The mechanism of action of 2-pyridin-3-yl-7-L-tyrosyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one involves the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation. It has also been shown to inhibit the activity of several kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
2-pyridin-3-yl-7-L-tyrosyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of prostaglandins. It has also been shown to induce apoptosis, a process by which damaged or abnormal cells are destroyed. Additionally, it has been shown to inhibit the growth of cancer cells and reduce the replication of viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-pyridin-3-yl-7-L-tyrosyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one in lab experiments is its ability to selectively target specific enzymes and receptors. This allows researchers to study the effects of inhibiting these targets on various physiological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for the study of 2-pyridin-3-yl-7-L-tyrosyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one. One potential direction is the development of new drugs based on this compound. It has been shown to have potential in treating various diseases, and further research could lead to the development of more effective treatments. Another potential direction is the study of the compound's effects on the immune system. It has been shown to have immunomodulatory effects, and further research could lead to a better understanding of how it interacts with the immune system. Additionally, the compound's potential use in treating neurodegenerative diseases is an area of active research.

Scientific Research Applications

2-pyridin-3-yl-7-L-tyrosyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one has been extensively studied for its potential use in drug development. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in treating neurodegenerative diseases.